Cas no 887139-04-0 (BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL-)

BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL- structure
887139-04-0 structure
Product Name:BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL-
CAS No:887139-04-0
MF:C8H9BrFN
MW:218.066164731979
CID:3373338
PubChem ID:20119399
Update Time:2024-10-26

BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL-
    • N-(2-Bromo-4-fluorobenzyl)-N-methylamine
    • 1-(2-Bromo-4-fluorophenyl)-N-methylmethanamine
    • F76090
    • N-Methyl-2-bromo-4-fluorobenzenemethaneamine
    • 887139-04-0
    • AKOS000158475
    • [(2-BROMO-4-FLUOROPHENYL)METHYL](METHYL)AMINE
    • Inchi: 1S/C8H9BrFN/c1-11-5-6-2-3-7(10)4-8(6)9/h2-4,11H,5H2,1H3
    • InChI Key: VXSGFOJODCCASN-UHFFFAOYSA-N
    • SMILES: C1(CNC)=CC=C(F)C=C1Br

Computed Properties

  • Exact Mass: 216.99024g/mol
  • Monoisotopic Mass: 216.99024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12Ų

BENZENEMETHANAMINE, 2-BROMO-4-FLUORO-N-METHYL- Pricemore >>

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